5-[[3-(3-Bromophenyl)-1-phenylpyrazol-4-yl]methylidene]-1,3-diazinane-2,4,6-trione

• IUPAC Name: 5-[[3-(3-bromophenyl)-1-phenylpyrazol-4-yl]methylidene]-1,3-diazinane-2,4,6-trione
• InChI: InChI=1S/C20H13BrN4O3/c21-14-6-4-5-12(9-14)17-13(10-16-18(26)22-20(28)23-19(16)27)11-25(24-17)15-7-2-1-3-8-15/h1-11H,(H2,22,23,26,27,28)
• InChI Key: WGSIDDCGRRNPGF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C=C(C(=N2)C3=CC(=CC=C3)Br)C=C4C(=O)NC(=O)NC4=O
• Molecular Formula: C20H13BrN4O3
• Molecular Weight: 437.2 g/mol

Description

The compound is a pyrazole derivative. Pyrazoles are a class of organic compounds with a five-membered aromatic ring containing three carbon atoms and two nitrogen atoms. They are known for their diverse pharmacological effects and are used in the synthesis of various drugs.

Scientific Research Applications

Synthetic Applications and Chemical Properties

• Synthetic Routes to Complex Heterocycles : Research into the synthesis of complex heterocycles, such as those involving pyrazole derivatives, is significant for developing new pharmaceuticals and materials. For example, Ahmed et al. (2006) discuss synthetic studies on derivatives that show potential antibacterial activity, demonstrating the chemotherapeutic potential of pyrazole-related compounds (Ahmed et al., 2006).

• Fluorescent Brightening Agents : The synthesis of fused and pendant pyrazole heterocyclic compounds from 5-amino-3-methyl-1-phenylpyrazole for applications as fluorescent brightening agents highlights the versatility of pyrazole derivatives in materials science (Tagdiwala & Rangnekar, 2007).

• Catalysis : The development of new C2v- and Chiral C2-Symmetric Olefin Polymerization Catalysts based on Nickel(II) and Palladium(II) complexes, incorporating phenylpyrazole structures, underscores the role of such compounds in catalysis and polymer synthesis (Schmid et al., 2001).

Antimicrobial and Antiviral Properties

• Antimicrobial Activities : The synthesis and evaluation of antimicrobial properties of novel pyrazole derivatives, as well as their structural optimization, have been a significant area of research. Compounds showing antimicrobial activities indicate the potential for developing new therapeutic agents (Al‐Azmi & Mahmoud, 2020).

• Anti-HIV Agents : Structure-activity relationship studies of phenylpyrazole derivatives for the development of anti-HIV agents highlight the medicinal chemistry applications of these compounds. Optimization led to derivatives with significantly enhanced potency, illustrating the potential of pyrazole derivatives in antiviral therapy (Mizuhara et al., 2013).